N-(1-Benzyl-4,5,6,7-tetrahydroindazol-4-yl)-2-chloroacetamide

• IUPAC Name: N-(1-benzyl-4,5,6,7-tetrahydroindazol-4-yl)-2-chloroacetamide
• InChI: InChI=1S/C16H18ClN3O/c17-9-16(21)19-14-7-4-8-15-13(14)10-18-20(15)11-12-5-2-1-3-6-12/h1-3,5-6,10,14H,4,7-9,11H2,(H,19,21)
• InChI Key: CQPOBEDPPPVQHY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)N(N=C2)CC3=CC=CC=C3)NC(=O)CCl
• Molecular Formula: C16H18ClN3O
• Molecular Weight: 303.78 g/mol

Description

N-(1-Benzyl-4,5,6,7-tetrahydroindazol-4-yl)-2-chloroacetamide, commonly known as BTIA, is a novel compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent.

Mechanism of Action

The exact mechanism of action of BTIA is not fully understood. However, studies have suggested that it may act by inhibiting various signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
BTIA has been shown to have various biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, studies have also suggested that it may have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using BTIA in lab experiments is its relatively simple synthesis method. However, one limitation is that it has not yet been extensively studied in humans, so its safety and efficacy are not fully understood.

Future Directions

There are many potential future directions for research on BTIA. One area of research could focus on its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research could focus on its potential as a treatment for autoimmune diseases such as multiple sclerosis.
In conclusion, BTIA is a novel compound that has shown promise as a therapeutic agent in various areas of research. Further studies are needed to fully understand its mechanism of action, safety, and efficacy, but its potential as a treatment for various diseases makes it an exciting area of research.

Synthesis Methods

The synthesis of BTIA involves the reaction of 1-benzyl-4,5,6,7-tetrahydroindazole with chloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

BTIA has been the subject of numerous scientific studies due to its potential as a therapeutic agent. One area of research has focused on its anti-cancer properties. Studies have shown that BTIA can inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells.
Another area of research has focused on BTIA's potential as an anti-inflammatory agent. Studies have shown that BTIA can reduce inflammation in animal models of arthritis and colitis.